Cas no 59565-54-7 (5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 59565-54-7
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD00652823
• CID: 1005268
• PubChem ID: 590958
• Update Time: 2025-05-20

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(o-Tolyl)-1,3,4-thiadiazol-2-amine
• 5-O-TOLYL-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-(2-METHYLPHENYL)-1,3,4-THIADIAZOL-2-AMINE
• 2-AMINO-5-(O-TOLYL)-1,3,4-THIADIAZOLE
• IFLAB-BB F1386-0070
• VITAS-BB TBB000355
• UKRORGSYN-BB BBV-116033
• 5-o-tolyl-134-thiadiazol-2-amine
• 2-amino-5-o-tolyl-1,3,4-thiadiazole
• 5-(2-methylphenyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 5-o-tolyl-2-amino-1,3,4-thiadizole
• 1,3,4-Thiadiazol-2-amine, 5-(2-methylphenyl)-
• 2-amino-5-(2-methylphenyl)-(1,3,4)-thiadiazole
• Cambridge id 5767930
• Oprea1_391127
• Oprea1_359964
• IFLab1_005622
• QGYAMNLNFAVLLE-UHFFFAOYSA-N
• HMS1427P12
• BBL007662
• 6387AE
• STK117120
• IDI1_
• AKOS000225366
• SR-01000395847-1
• 59565-54-7
• F1386-0070
• MFCD00652823
• SR-01000395847
• DS-18633
• 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine #
• SCHEMBL11332564
• A923337
• EN300-235938
• IDI1_011025
• CS-0152958
• DB-121997
• 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
• DTXSID30343619
• AMY27109
• 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00652823
• Inchi： 1S/C9H9N3S/c1-6-4-2-3-5-7(6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： QGYAMNLNFAVLLE-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 2

Experimental Properties

• Boiling Point: 372.5±35.0°C at 760 mmHg
• PSA: 80.04000
• LogP: 2.67690

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes